Cas no 1805175-43-2 (3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1805175-43-2
• MF: C₈H₄BrClF₅NO₃S
• MW: 404.536276817322
• CID: 4845825
• Update Time: 2025-10-29

3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C8H4BrClF5NO3S/c9-2-3-1-4(5(11)12)6(19-8(13,14)15)16-7(3)20(10,17)18/h1,5H,2H2
• InChI Key： PWAMBFDMPNKINT-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(N=C1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• XLogP3: 3.9
• Topological Polar Surface Area: 64.599

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Recent Advances in the Study of 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS: 1805175-43-2)

The compound 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS: 1805175-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which make it a valuable intermediate in the synthesis of sulfonamide-based pharmaceuticals. The presence of multiple halogen substituents, including bromomethyl, difluoromethyl, and trifluoromethoxy groups, enhances its reactivity and allows for diverse functionalization. Researchers have successfully utilized this compound in the development of novel enzyme inhibitors, particularly targeting proteases and kinases involved in various disease pathways.

One of the most notable advancements in the application of 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride is its role in the synthesis of covalent inhibitors. Covalent inhibitors have gained prominence in drug discovery due to their ability to form irreversible bonds with target proteins, leading to prolonged therapeutic effects. Recent publications have demonstrated the efficacy of derivatives of this compound in inhibiting key enzymes implicated in cancer and inflammatory diseases.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology studies. Its reactive sulfonyl chloride group enables facile conjugation with biomolecules, making it a valuable tool for probing protein-ligand interactions and developing activity-based probes. Recent work has employed this compound to label and track the activity of specific enzymes in complex biological systems, providing insights into their functional roles.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonyl chloride. Researchers are actively investigating optimized synthetic routes to improve yield and purity while minimizing hazardous byproducts. Recent efforts have focused on green chemistry approaches, such as the use of catalytic methods and safer solvents, to enhance the sustainability of its production.

Looking ahead, the continued exploration of this compound is expected to yield further breakthroughs in drug discovery and chemical biology. Its unique reactivity profile and versatility position it as a key building block for the development of next-generation therapeutics. Future research directions may include the design of more selective covalent inhibitors and the expansion of its applications in targeted drug delivery systems.